Cas no 110351-92-3 ((R)-(-)-Camptothecin)

(R)-(-)-Camptothecin structure

Product Name:(R)-(-)-Camptothecin

CAS No:110351-92-3

Molecular Formula:C₂₀H₁₆N₂O₄

Molecular Weight:348.3520

CID:128786

PubChem ID:184196

(R)-(-)-Camptothecin Properties

Names and Identifiers

- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4-hydroxy-, (4R)-
- 20R-Camptothecin
- (R)-(-)-Camptothecin
- (4R)-4-ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- (R)-(-)-Camptothecine
- (R)-4-Ethyl-4-hydroxy-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- (R)-Camptothecin
- (4R)-4β-Ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- TNP00113
- crlx101
- (20R)-Camptothecin
- BDBM50406992
- (alphaR)-alpha-Ethyl-alpha-hydroxy-8-(hydr
- CS-0164099
- CCG-36183
- NCGC00017231-02
- NCGC00142465-01
- 110351-92-3
- NCGC00017231-01
- CHEMBL71836
- (19R)-19-ethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
- (R)-4-ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione? (Irinotecan Impurity pound(c)
- DTXSID80149224
- SCHEMBL4304557
- (S)-4-Ethyl-4-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14-(4H,12H)-dione
- G87986
- (R)-4-Ethyl-4-hydroxy-1,12-dihydro-14H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H)-dione
- +Expand
- InChIKey： VSJKWCGYPAHWDS-HXUWFJFHSA-N
- Inchi： 1S/C20H16N2O4/c1-2-20(25)14-8-16-17-12(7-11-5-3-4-6-15(11)21-17)9-22(16)18(23)13(14)10-26-19(20)24/h3-8,25H,2,9-10H2,1H3/t20-/m1/s1
- SMILES： O1C([C@@](C([H])([H])C([H])([H])[H])(C2C([H])=C3C4C(=C([H])C5=C([H])C([H])=C([H])C([H])=C5N=4)C([H])([H])N3C(C=2C1([H])[H])=O)O[H])=O

Computed Properties

Exact Mass: 348.11108
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 348.111
Heavy Atom Count: 26
Complexity: 742
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 79.7
Molecular Weight: 348.4

Experimental Properties

LogP: 2.07960
PSA: 79.73
Refractive Index: 1.746
Boiling Point: 757ºC at 760mmHg
Melting Point: Not available
Vapor Pressure: 0.0±2.7 mmHg at 25°C
Flash Point: 411.6ºC
Density: 1.51g/cm3

(R)-(-)-Camptothecin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
S e l l e c k ZHONG GUO	E0492-5mg	20R-Camptothecin	110351-92-3		5mg	¥8820.63	2023-09-16
TRC	C175145-10mg	(R)-(-)-Camptothecin	110351-92-3		10mg	$ 20544.00	2023-04-18

(R)-(-)-Camptothecin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:110351-92-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(R)-(-)-Camptothecin Related Literature

1. Enhanced drug delivery to cancer cells through a pH-sensitive polycarbonate platform

Maria C. Arno,Joshua D. Simpson,Lewis D. Blackman,Ruairí P. Brannigan,Kristofer J. Thurecht,Andrew P. Dove Biomater. Sci. 2023 11 908
2. Supramolecular grafting of stimuli-responsive, carrier-free, self-deliverable nanoparticles of camptothecin and antisense DNA for combination cancer therapy

Devanathan Perumal,Jemshiya Kalathil,Jithu Krishna,Gowtham Raj,Kaloor S. Harikrishnan,M. L. Uthpala,Ria Gupta,Reji Varghese New J. Chem. 2022 46 16813
3. Solid state fermentation of soybean waste and an up-flow column bioreactor for continuous production of camptothecine by an endophytic fungus Fusarium oxysporum

Bhumika N. Bhalkar,Priyanka A. Bedekar,Siddheshwar D. Kshirsagar,Sanjay P. Govindwar RSC Adv. 2016 6 56527
4. Molecularly imprinted polymers coated on carbon nanotubes for matrix solid phase dispersion extraction of camptothecin from Camptotheca acuminate

Haochi Liu,Yansuo Hong,Ligang Chen Anal. Methods 2015 7 8100
5. The differential localization of a methyl group confers a different anti-breast cancer activity to two triterpenes present in olives

Cristina Sánchez-Quesada,Alicia López-Biedma,José J. Gaforio Food Funct. 2015 6 248
6. Okadaic acid induces morphological changes, apoptosis and cell cycle alterations in different human cell types

Vanessa Valdiglesias,Blanca Laffon,Eduardo Pásaro,Josefina Méndez J. Environ. Monit. 2011 13 1831
7. Production of camptothecine using whey by an endophytic fungus: standardization using response surface methodology

Bhumika N. Bhalkar,Priyanka A. Bedekar,Swapnil M. Patil,Sushama A. Patil,Sanjay P. Govindwar RSC Adv. 2015 5 62828
8. Multifunctional carbon nanomateriels for camptothecine low-water soluble anticancer drug delivery

Asma Itatahine,Yamina Ait Mehdi,Meriem Fizir,Man Qi,Pierre Dramou,Hua He New J. Chem. 2018 42 1326
9. Understanding the driving forces of camptothecin interactions on the surface of nanocomposites based on graphene oxide decorated with silica nanoparticles

Leandro C. Fonseca,Marcelo de Sousa,Djalma L. S. Maia,Luis Visani de Luna,Oswaldo L. Alves Nanoscale Adv. 2020 2 1290
10. In vitro toxicity evaluation of silica-coated iron oxide nanoparticles in human SHSY5Y neuronal cells

G?zde Kili?,Carla Costa,Natalia Fernández-Bertólez,Eduardo Pásaro,Jo?o Paulo Teixeira,Blanca Laffon,Vanessa Valdiglesias Toxicol. Res. 2016 5 235

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